2,3-Diphenyl-1-benzofuran-6-ol

• Molecular Formula: C20H14O2
• Molecular Weight: 286.3g/mol
• IUPAC Name: 2,3-diphenyl-1-benzofuran-6-ol
• InChI: InChI=1S/C20H14O2/c21-16-11-12-17-18(13-16)22-20(15-9-5-2-6-10-15)19(17)14-7-3-1-4-8-14/h1-13,21H
• InChI Key: KOTRUCBHHMETOA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C(OC3=C2C=CC(=C3)O)C4=CC=CC=C4

Description

2,3-Diphenyl-1-benzofuran-6-ol (CAS: 38256-48-3) is a benzofuran derivative characterized by a fused aromatic ring system substituted with two phenyl groups at the 2- and 3-positions and a hydroxyl group at the 6-position. Its molecular formula is C₂₀H₁₄O₂, with a molar mass of 286.32 g/mol . Its physicochemical properties, such as solubility and stability, are influenced by the electron-rich phenyl substituents and the polar hydroxyl group.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 2,3-diphenyl-1-benzofuran-6-ol can be contrasted with related benzofuran derivatives, as outlined below:

Table 1: Structural and Molecular Comparison

Compound Name	CAS Number	Molecular Formula	Molar Mass (g/mol)	Key Substituents/Features
2,3-Diphenyl-1-benzofuran-6-ol	38256-48-3	C₂₀H₁₄O₂	286.32	Two phenyl groups, hydroxyl, aromatic core
2-(1-Hydroxy-1-methyl-ethyl)-5-iodo-2,3-dihydro-benzofuran-6-ol	1155310-14-7	C₁₁H₁₃IO₃	320.13	Iodo substituent, dihydro ring, branched hydroxyalkyl chain
3-[(2-Iodophenyl)amino]-2,3-dihydro-1-benzofuran-6-ol	N/A	C₁₄H₁₂INO₂	353.16	2-Iodophenylamino group, dihydro ring
3-[(4-Fluoro-2-methylphenyl)amino]-2,3-dihydro-1-benzofuran-6-ol	N/A	C₁₅H₁₄FNO₂	295.28	4-Fluoro-2-methylphenylamino group, dihydro ring

Key Comparative Insights

Aromaticity vs. Saturation The parent compound (2,3-diphenyl-1-benzofuran-6-ol) features a fully aromatic benzofuran core, enhancing its planarity and conjugation, which may favor applications in optoelectronics or as a fluorescence probe . In contrast, dihydro analogs (e.g., compounds from , and 4) have a partially saturated benzofuran ring, reducing aromaticity and rigidity. This could lower thermal stability but improve solubility in nonpolar solvents .

Hydroxyl Group: All compounds retain the 6-hydroxy group, enabling hydrogen bonding. However, steric hindrance from bulky substituents (e.g., diphenyl groups in the parent compound) may reduce its reactivity compared to less hindered analogs .

Molecular Weight and Solubility The parent compound (286.32 g/mol) is lighter than iodinated derivatives (e.g., 353.16 g/mol in ), which may translate to better diffusion properties in biological systems. Dihydro analogs (e.g., ) with polar amino groups (C₁₅H₁₄FNO₂) likely exhibit higher aqueous solubility than the parent compound due to increased polarity .

Potential Applications 2,3-Diphenyl-1-benzofuran-6-ol: Suitable for materials science (e.g., OLEDs) due to extended conjugation . Iodinated Derivatives: Potential radiopharmaceuticals or heavy-atom effect-enhanced photosensitizers . Fluorinated Analogs: Drug candidates targeting CNS disorders, leveraging fluorine’s bioisosteric properties .